Cas no 1248595-75-6 (3-(2-ethoxyphenyl)-3-hydroxypropanoic acid)

• Product Name: 3-(2-ethoxyphenyl)-3-hydroxypropanoic acid
• CAS No: 1248595-75-6
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 5845920
• PubChem ID: 62394950
• Update Time: 2025-06-15

3-(2-ethoxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethoxyphenyl)-3-hydroxypropanoic acid
• 2-Ethoxy-beta-hydroxybenzenepropanoic acid
• AKOS011682177
• DTXSID601278028
• 1248595-75-6
• EN300-1848225

• Inchi： 1S/C11H14O4/c1-2-15-10-6-4-3-5-8(10)9(12)7-11(13)14/h3-6,9,12H,2,7H2,1H3,(H,13,14)
• InChI Key： NIEJDOPMXACPCT-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1OCC)(O)CC(=O)O

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2-ethoxyphenyl)-3-hydroxypropanoic acid

Professional Introduction to 3-(2-ethoxyphenyl)-3-hydroxypropanoic Acid (CAS No. 1248595-75-6)

3-(2-ethoxyphenyl)-3-hydroxypropanoic acid, with the chemical identifier CAS No. 1248595-75-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This organic compound, characterized by its ethoxyphenyl and hydroxypropanoic functional groups, has garnered attention due to its potential applications in drug development and therapeutic interventions. The unique structural features of this molecule make it a valuable candidate for further investigation, particularly in the context of its biological activity and pharmacological properties.

The molecular structure of 3-(2-ethoxyphenyl)-3-hydroxypropanoic acid consists of a phenyl ring substituted with an ethoxy group at the 2-position and a hydroxy group attached to the third carbon of a propanoic acid chain. This configuration imparts distinct chemical and biological properties that are being explored in contemporary research. The presence of both hydrophilic and lipophilic regions in its structure suggests that it may exhibit good solubility in both aqueous and organic environments, making it a promising candidate for formulation in various pharmaceutical applications.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, oxidative stress, and cellular signaling. 3-(2-ethoxyphenyl)-3-hydroxypropanoic acid has been investigated for its potential role in these processes. Preliminary studies indicate that this compound may interact with specific enzymes and receptors involved in these pathways, potentially leading to therapeutic benefits. For instance, its ability to inhibit certain inflammatory mediators has been observed in vitro, suggesting its utility as an anti-inflammatory agent.

The pharmacological profile of 3-(2-ethoxyphenyl)-3-hydroxypropanoic acid is further enhanced by its stability under various physiological conditions. This stability is crucial for ensuring the compound's efficacy when administered orally or through other routes. Additionally, its metabolic pathways have been studied to understand how it is processed within the body. These studies have revealed that the compound is metabolically active, undergoing transformations that may enhance its bioavailability and target specificity.

One of the most exciting aspects of CAS No. 1248595-75-6 is its potential application in the treatment of neurological disorders. Research has shown that structurally similar compounds can modulate neurotransmitter activity and protect against neurodegenerative processes. The hydroxypropanoic moiety in 3-(2-ethoxyphenyl)-3-hydroxypropanoic acid may play a key role in interacting with neural receptors, thereby influencing neuronal function. This opens up avenues for exploring its use in conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

The synthesis of 3-(2-ethoxyphenyl)-3-hydroxypropanoic acid has also been optimized to ensure high yield and purity. Advanced synthetic techniques have been employed to achieve this goal, including catalytic hydrogenation and enzymatic reactions. These methods not only improve the efficiency of production but also minimize unwanted byproducts, ensuring that the final product is suitable for further biological testing.

In conclusion, 3-(2-ethoxyphenyl)-3-hydroxypropanoic acid (CAS No. 1248595-75-6) represents a promising compound with diverse applications in pharmaceutical research and development. Its unique structural features, combined with its potential biological activity, make it a valuable asset for further investigation. As research continues to uncover new therapeutic possibilities, this compound is likely to play an increasingly important role in the development of novel treatments for various diseases.